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Compound Name:
yl)piperazine

Cat. No.: B13601827

Get Quote

Executive Summary

The 1-isopropyl-1H-pyrazole-4-amine moiety (CAS: 97421-16-4) represents a "privileged

scaffold” in modern medicinal chemistry, particularly within the realm of kinase inhibition. Its
structural utility lies in its duality: the exocyclic amine serves as a critical hydrogen-bond donor
(often to the hinge region of ATP-binding pockets), while the N1-isopropyl group provides a
compact lipophilic anchor that fills hydrophobic sub-pockets (e.g., the ribose or solvent-front
pockets) without incurring excessive molecular weight penalties.

This guide details the robust synthesis, physicochemical profiling, and medicinal chemistry
applications of this core scaffold, providing a self-validating workflow for generating high-purity
derivatives.

Chemical Profile & Physicochemical Properties[1][2]
[3][4]

Understanding the core properties of the scaffold is essential for predicting its behavior in
biological systems and synthetic sequences.
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Property Value | Description Significance

1-(propan-2-yl)-1H-pyrazol-4-
IUPAC Name (P P ¥ by Official nomenclature.[1]
amine

Fragment-like; allows room for
Molecular Weight 125.17 g/mol elaboration (Rule of 3

compliant).

Amphiphilic; good

LogP (Calculated) ~0.80 N N
solubility/permeability balance.
Favorable for CNS penetration
TPSA ~43 A2 _ L
and oral bioavailability.
The pyrazole amine is weakly
] ] basic; less likely to be
pKa (Conjugate Acid) ~3.5-4.0 ) )
protonated at physiological pH
compared to pyridines.
Pale yellow oil / Low-melting Free base oxidizes slowly; best
Appearance .
solid stored as HCI or oxalate salt.

Synthetic Methodologies

The synthesis of 1-isopropyl-1H-pyrazole-4-amine is most efficiently achieved via a Nitration-
Alkylation-Reduction sequence. While direct alkylation of 4-aminopyrazole is possible, it often
suffers from poor regioselectivity and oxidation issues. The route below ensures high
regiocontrol and safety.

Core Synthesis Workflow

HNO3/H2504 iPr-Br, Cs2CO3 H2, Pd/C

cneC o - / N
1H-Pyrazole 50°C P 4-Nitro-1H-pyrazole DME, 80°C P> 1-Isopropyl-4-nitro-1H-pyrazole or Fe/NHACI

1-Isopropyl-1H-pyrazol-4-amine
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Figure 1: Optimized synthetic route for 1-isopropyl-1H-pyrazole-4-amine.
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Step-by-Step Experimental Protocol
Step 1: Nitration of Pyrazole
e Reagents: Pyrazole (1.0 eq), Fuming HNOs (1.5 eq), Fuming H2S0Oa4 (20% oleum, 3.0 eq).

e Protocol:

o

Dissolve pyrazole in conc. H2SOa4 at 0°C.

[¢]

Dropwise add the nitrating mixture (HNO3/H2S0a4) maintaining internal temp <20°C.

Heat to 50°C for 2-3 hours.

[¢]

o

Quench: Pour onto crushed ice carefully. Adjust pH to ~7 with NazCOs.

o

Isolation: Extract with EtOAc, dry over Na=SOa4, and concentrate.

[¢]

Yield: Typically 80-90% of 4-nitropyrazole (Solid).

Step 2: N-Alkylation (Introduction of Isopropyl)
» Reagents: 4-Nitropyrazole (1.0 eq), 2-Bromopropane (1.2 eq), Cs2COs (2.0 eq) or K2COs.

o Solvent: DMF or Acetonitrile (Anhydrous).

e Protocol:

[¢]

Suspend 4-nitropyrazole and base in solvent.

o

Add 2-bromopropane.

o

Heat to 80°C (sealed tube preferred if using volatile alkyl halides) for 4-12 hours.

[¢]

Workup: Dilute with water, extract with EtOAc. Wash organic layer with LiCl solution (to
remove DMF).

[¢]

Purification: Silica gel chromatography (Hexane/EtOAcC).

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13601827?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Critical Insight: The 4-nitro group pulls electron density, making the N-H more acidic (pKa
~9), facilitating alkylation. Regioselectivity is not an issue here due to symmetry of the
starting material.

Step 3: Reduction to Amine
» Method A (Catalytic Hydrogenation - Cleanest):

o Reagents: 1-Isopropyl-4-nitropyrazole, 10% Pd/C (5 wt%), Hz (balloon).

o Solvent: MeOH or EtOH.

o Protocol: Stir under Hz atmosphere at RT for 2-6 hours. Filter through Celite.[2]
e Method B (Iron Reduction - Robust for Scale):

o Reagents: Fe powder (5.0 eq), NH4Cl (5.0 eq).

o Solvent: EtOH/H20 (3:1).

o Protocol: Reflux for 2 hours. Filter hot through Celite.

o Storage: The free amine darkens upon air exposure. Convert to HCI salt by treating with 4M
HCI in dioxane for long-term stability.

Medicinal Chemistry Applications

The 1-isopropyl-1H-pyrazole-4-amine unit is a versatile pharmacophore.[3] In kinase inhibitors,
it functions as an ATP-mimetic.

Structure-Activity Relationship (SAR) Logic
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1-Isopropyl-1H-pyrazole-4-amine
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Figure 2: Pharmacophore mapping of the scaffold in kinase inhibitor design.

Key Derivatization Strategies

» Amide Coupling: Reacting the amine with acid chlorides or carboxylic acids (using HATU)
generates amide-linked inhibitors. This is common in JAK inhibitors where the amide
carbonyl accepts a hydrogen bond from the hinge.

e SnAr Reactions: The amine is a competent nucleophile for displacing halides on electron-
deficient heterocycles (e.g., 2,4-dichloropyrimidine). This creates the classic
aminopyrimidine-pyrazole biaryl system seen in drugs like Crizotinib or Ruxolitinib analogs.

» Urea Formation: Reaction with isocyanates yields ureas, often used to target the "DFG-out"
conformation in type Il kinase inhibitors.

References

o Synthesis of 4-Nitropyrazole:GuideChem. "How to Synthesize 4-Nitropyrazole Efficiently?"
(2022).[4] Link

e Reduction Protocols:Common Organic Chemistry. "Nitro Reduction - Common Conditions"
(2018). Link

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b13601827/docs?utm_src=pdf-body-img#technical-guide-1-isopropyl-1h-pyrazole-4-amine-derivatives
https://www.guidechem.com/question/how-to-synthesize-4-nitropyraz-id127607.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.guidechem.com%2Ftrade%2Fp-detail-synthesis-4-nitropyrazole-436096-96-7.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fcommonorganicchemistry.com%2FRxn_Pages%2FNitro_Reduction%2FNitro_Reduction_Index.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13601827?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e RET Kinase Inhibitors:Journal of Medicinal Chemistry. "Preparation of 3-Substituted-1-
isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amines as RET Kinase Inhibitors" (2012). Link

e General Aminopyrazole Reviews:National Institutes of Health (PMC). "Amino-Pyrazoles in
Medicinal Chemistry: A Review" (2023). Link

e Chemical Properties:PubChem. "1-Isopropyl-1H-pyrazol-4-amine Compound Summary".[1]
Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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